2,2'-(Docosylazanediyl)di(ethan-1-ol)
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Overview
Description
2,2’-(Docosylazanediyl)di(ethan-1-ol) is an organic compound with the molecular formula C26H55NO2. It is a type of alcohol, specifically a diol, which means it contains two hydroxyl (-OH) groups. This compound is characterized by a long hydrocarbon chain, making it hydrophobic, while the hydroxyl groups confer some hydrophilic properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,2’-(Docosylazanediyl)di(ethan-1-ol) typically involves the reaction of docosylamine with ethylene oxide. The reaction is carried out under controlled conditions to ensure the formation of the desired diol. The general reaction can be represented as follows:
[ \text{Docosylamine} + 2 \text{Ethylene oxide} \rightarrow 2,2’-(\text{Docosylazanediyl})di(\text{ethan-1-ol}) ]
Industrial Production Methods
In an industrial setting, the production of this compound may involve the use of large-scale reactors where docosylamine and ethylene oxide are reacted under high pressure and temperature. The reaction mixture is then purified using techniques such as distillation or crystallization to obtain the pure product.
Chemical Reactions Analysis
Types of Reactions
2,2’-(Docosylazanediyl)di(ethan-1-ol) can undergo various chemical reactions, including:
Oxidation: The hydroxyl groups can be oxidized to form ketones or carboxylic acids.
Reduction: The compound can be reduced to form alkanes.
Substitution: The hydroxyl groups can
Properties
CAS No. |
82984-88-1 |
---|---|
Molecular Formula |
C26H55NO2 |
Molecular Weight |
413.7 g/mol |
IUPAC Name |
2-[docosyl(2-hydroxyethyl)amino]ethanol |
InChI |
InChI=1S/C26H55NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-27(23-25-28)24-26-29/h28-29H,2-26H2,1H3 |
InChI Key |
RIZOAHWIOYVVDL-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCN(CCO)CCO |
Origin of Product |
United States |
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